Cas no 2758004-49-6 (5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole)

• Product Name: 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole
• CAS No: 2758004-49-6
• MF: C₃H₃ClIN₃
• MW: 243.433490991592
• CID: 6443518
• PubChem ID: 153740226
• Update Time: 2025-08-04

5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole
• 2758004-49-6
• EN300-37346439

• Inchi： 1S/C3H3ClIN3/c1-8-2(4)3(5)6-7-8/h1H3
• InChI Key： OONCOGIZXMLVOM-UHFFFAOYSA-N
• SMILES： IC1=C(N(C)N=N1)Cl

Computed Properties

• Exact Mass: 242.90602g/mol
• Monoisotopic Mass: 242.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole

Introduction to 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole (CAS No. 2758004-49-6)

5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, with the molecular formula C₄H₃ClIN₂, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and iodo substituents on the triazole ring imparts distinct reactivity, making it a versatile intermediate for synthesizing more complex molecules.

The compound's structure consists of a 1-methyl-substituted triazole core, which is a well-known scaffold in the design of bioactive molecules. The chloro and iodo functional groups are strategically positioned to facilitate further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This makes 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole a valuable building block for researchers exploring novel therapeutic agents.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in antimicrobial, antiviral, and anticancer applications. The 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole molecule, with its halogenated triazole ring, exhibits promising properties that make it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its reactivity. The iodo substituent can undergo various coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in organic synthesis to construct complex molecular architectures. Additionally, the chloro group can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. These characteristics make 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole a powerful tool for medicinal chemists seeking to develop novel small-molecule drugs.

Recent studies have highlighted the importance of halogenated heterocycles in drug discovery. For instance, triazole derivatives containing halogen atoms have been shown to exhibit enhanced binding affinity to biological targets. This is attributed to the ability of halogens to engage in favorable interactions with polar regions of proteins, such as hydrogen bonding and π-stacking interactions. The structural features of 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole align well with these principles, suggesting its potential as a lead compound or intermediate in the development of new therapeutic agents.

The synthesis of 5-chloro-4-iodo-1-methyl-1H-1,2,3-triazole involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a substituted triazole precursor followed by halogenation at specific positions. The precise control over regioselectivity is crucial to obtaining the desired product with high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In conclusion,5-chloro-4-iodo-l-methyl-lH-l ,2 ,3 -triazole (CAS No. 2758004 -49 -6) is a versatile and highly reactive compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel bioactive molecules. As our understanding of drug design continues to evolve,5-chlor-o -4 -io do-l-methyl-l H-l ,2 ,3 -triazole is likely to play an increasingly important role in the development of next-generation therapeutics.